Cas no 2172090-21-8 (3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxypropanoic acid)

• Product Name: 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxypropanoic acid
• CAS No: 2172090-21-8
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6299134
• PubChem ID: 165558519
• Update Time: 2025-06-08

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxypropanoic acid
• 3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-2-hydroxypropanoic acid
• EN300-1503393
• 2172090-21-8

• Inchi： 1S/C24H26N2O6/c27-20(21(28)29)13-25-22(30)24(11-5-6-12-24)26-23(31)32-14-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,19-20,27H,5-6,11-14H2,(H,25,30)(H,26,31)(H,28,29)
• InChI Key： PUGYIISWOJUMIR-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NCC(C(=O)O)O)=O)CCCC1)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxypropanoic acid

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxypropanoic acid (CAS No. 2172090-21-8): An Overview

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxypropanoic acid (CAS No. 2172090-21-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Cyclopentylglycine, is a derivative of amino acids and is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopentyl moiety. These features make it an ideal candidate for various applications in drug discovery and development.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which helps to maintain the integrity and purity of the final product. The cyclopentyl moiety, on the other hand, imparts additional steric hindrance and hydrophobicity to the molecule, which can influence its biological activity and pharmacokinetic properties. The combination of these structural elements makes 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxypropanoic acid a valuable tool in the design and synthesis of novel therapeutic agents.

Recent studies have highlighted the potential of Fmoc-Cyclopentylglycine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 investigated the use of this compound as a building block for the synthesis of peptidomimetics targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play crucial roles in cellular signaling and are implicated in numerous diseases, including cardiovascular disorders, neurological conditions, and cancer. The researchers found that Fmoc-Cyclopentylglycine could be effectively incorporated into peptidomimetic structures, leading to compounds with improved binding affinity and selectivity for specific GPCRs.

In another study published in the Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxypropanoic acid in the development of inhibitors for protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their dysregulation is associated with various diseases. The study demonstrated that Fmoc-Cyclopentylglycine could be used to design small molecules that effectively disrupt specific PPIs, opening up new avenues for therapeutic intervention.

The hydroxyl group present in 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxypropanoic acid also contributes to its versatility. This functional group can participate in hydrogen bonding and other non-covalent interactions, which can enhance the compound's solubility and bioavailability. These properties are particularly important in drug development, where optimizing pharmacokinetic parameters is crucial for ensuring effective delivery and action of therapeutic agents.

Furthermore, the synthetic accessibility of Fmoc-Cyclopentylglycine has been well-documented. A recent review article in the European Journal of Organic Chemistry outlined several efficient synthetic routes for producing this compound on both small and large scales. These methods typically involve multi-step processes that include protection-deprotection strategies, coupling reactions, and purification steps. The availability of robust synthetic protocols ensures that 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxypropanoic acid can be readily prepared for use in various research settings.

In addition to its applications in drug discovery, Fmoc-Cyclopentylglycine has also shown promise in other areas of chemical biology. For example, it has been used as a probe to study protein structure and function through techniques such as NMR spectroscopy and X-ray crystallography. The unique structural features of this compound make it an excellent candidate for such studies, as it can provide insights into protein-ligand interactions and conformational changes.

The safety profile of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxypropanoic acid has also been evaluated. While detailed toxicological data may vary depending on specific applications and formulations, initial studies suggest that this compound exhibits low toxicity at relevant concentrations. This favorable safety profile further supports its potential use in pharmaceutical development.

In conclusion, 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxypropanoic acid (CAS No. 2172090-21-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and favorable biological properties make it an attractive candidate for various applications, including drug discovery, protein-protein interaction inhibition, and chemical biology studies. As research continues to advance in these areas, it is likely that new uses for this compound will be discovered, further expanding its impact on human health and well-being.